4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether

• Molecular Formula: C16H15BrN2O3S
• Molecular Weight: 395.3 g/mol
• IUPAC Name: 1-(5-bromo-2-ethoxyphenyl)sulfonyl-2-methylbenzimidazole
• InChI: InChI=1S/C16H15BrN2O3S/c1-3-22-15-9-8-12(17)10-16(15)23(20,21)19-11(2)18-13-6-4-5-7-14(13)19/h4-10H,3H2,1-2H3
• InChI Key: CKZFBQHQHDAEIB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)S(=O)(=O)N2C(=NC3=CC=CC=C32)C

Description

4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether is a complex organic compound that features a benzimidazole moiety, a sulfonyl group, and a brominated phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether typically involves multiple steps, starting with the preparation of the benzimidazole core. The benzimidazole ring can be synthesized by the condensation of o-phenylenediamine with formic acid or other aldehydes under acidic conditions . The sulfonyl group is introduced via sulfonation reactions, often using reagents like chlorosulfonic acid or sulfur trioxide . The final step involves the bromination of the phenyl ring, which can be achieved using bromine or N-bromosuccinimide (NBS) under controlled conditions .

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. This would involve optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and the use of automated reactors could be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether can undergo various chemical reactions, including:

Oxidation: The benzimidazole moiety can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like tin(II) chloride or iron powder in acidic conditions.

Substitution: The bromine atom on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-CPBA

Reduction: Tin(II) chloride, iron powder

Substitution: Amines, thiols

Major Products Formed

Oxidation: Oxidized benzimidazole derivatives

Reduction: Aminated derivatives

Substitution: Substituted phenyl derivatives

Scientific Research Applications

4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory and antiviral activities.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether involves its interaction with specific molecular targets. The benzimidazole moiety can bind to enzymes and receptors, modulating their activity . The sulfonyl group enhances the compound’s solubility and bioavailability, facilitating its interaction with biological systems . The bromine atom can participate in halogen bonding, further influencing the compound’s biological activity .

Comparison with Similar Compounds

Similar Compounds

2-phenylbenzimidazole: Shares the benzimidazole core but lacks the sulfonyl and bromine substituents.

4-chloro-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether: Similar structure but with a chlorine atom instead of bromine.

4-fluoro-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether: Similar structure but with a fluorine atom instead of bromine.

Uniqueness

4-bromo-2-[(2-methyl-1H-benzimidazol-1-yl)sulfonyl]phenyl ethyl ether is unique due to the presence of the bromine atom, which can enhance its reactivity and biological activity compared to its chloro and fluoro analogs .